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Compound of Interest

Compound Name:
Methyl 9-maleinimido-8-methoxy-

6,7-benzocumarin-3-carboxylate

Cat. No.: B176238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ThioGlo 1 is a valuable fluorescent probe for the detection and quantification of thiols, a class

of organic compounds containing a sulfhydryl (-SH) group. In biological systems, thiols such as

glutathione and cysteine play critical roles in maintaining cellular redox balance, detoxification,

and protein function. The ability to accurately measure thiol concentrations is therefore

essential for research in areas ranging from oxidative stress and toxicology to drug discovery

and development. This technical guide provides an in-depth overview of the core properties of

ThioGlo 1, its reaction mechanism, and detailed protocols for its application.

Core Properties and Specifications
ThioGlo 1 is a maleimide-based probe that is essentially non-fluorescent in its native state.

Upon reaction with a thiol, it forms a stable, highly fluorescent adduct. This "turn-on"

fluorescence provides a high signal-to-noise ratio, making it a sensitive tool for thiol

quantification.
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Property Value Reference

Chemical Name

10-(2,5-dihydro-2,5-dioxo-1H-

pyrrol-1-yl)-9-methoxy-3-oxo-

H-naphtho[2,1-b]pyran-2-

carboxylic acid, methyl ester

[1][2][3]

Synonyms ThioGlo-1 [1][2][3]

CAS Number 137350-66-4 [1][2][3]

Molecular Formula C₂₀H₁₃NO₇ [1][2][3]

Molecular Weight 379.3 g/mol [1][2][3]

Solubility

Soluble in DMSO and DMF

(approx. 30 mg/mL). Sparingly

soluble in aqueous buffers. For

aqueous solutions, it is

recommended to first dissolve

in DMSO and then dilute with

the buffer of choice (e.g., 0.50

mg/mL in a 1:1 solution of

DMSO:PBS, pH 7.2).

[2]

Storage

Store as a solid at -20°C for up

to 4 years. Stock solutions in

anhydrous DMSO or DMF can

be stored at -20°C for up to

one month. Aqueous solutions

are not recommended for

storage for more than one day.

[1][2]

Photophysical Properties of the Thiol Adduct

Upon reaction with a thiol, the resulting ThioGlo 1 adduct exhibits strong fluorescence. While

specific values for the quantum yield and molar absorptivity of the ThioGlo 1-thiol adduct are

not consistently reported in the literature, the key spectral properties are well-defined.
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Parameter Value Reference

Excitation Maximum (λex) 384 nm [1]

Emission Maximum (λem) 513 nm [1]

Quantum Yield (Φ)

While a specific value is not

readily available in the

literature, it is noted that the

fluorescence intensity of the

glutathione adduct is

significantly stronger than that

of the cysteine adduct.[4]

Compared to some other thiol

probes, the fluorescence

quantum yield increase of

ThioGlo 1 upon reaction with a

thiol is considered to be lower.

[5]

Molar Absorptivity (ε)

Specific values for the thiol

adduct are not readily

available in the literature.

Reaction Mechanism
ThioGlo 1 reacts with thiols via a Michael addition mechanism. The electron-deficient double

bond of the maleimide group in ThioGlo 1 is susceptible to nucleophilic attack by the thiolate

anion (R-S⁻) of a thiol. This reaction forms a stable, covalent thioether bond, resulting in the

fluorescent adduct. The reaction is highly selective for thiols, particularly at a pH range of 6.5-

7.5.[6]
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Reactants

Michael Addition Product

ThioGlo 1
(Non-fluorescent)

Intermediate
Thioether Adduct

Nucleophilic attack by thiolate

R-SH
(Thiol)

ThioGlo 1-Thiol Adduct
(Highly Fluorescent)

Protonation
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1. Sample Preparation

2. Derivatization

3. HPLC Analysis

Cell Culture

Harvest and Wash Cells

Cell Lysis in Lysis Buffer
+ Protease Inhibitors

Protein Precipitation
(e.g., with TCA)

Centrifugation

Collect Supernatant
(Thiol-containing extract)

Prepare ThioGlo 1
Working Solution in DMSO

Incubate Supernatant
with ThioGlo 1

Add ThioGlo 1

Inject Derivatized Sample
onto C18 Column

Gradient Elution

Fluorescence Detection
(Ex: 384 nm, Em: 513 nm)

Peak Integration and Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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